Cas no 1241683-30-6 ((1S)-1-(4-methyl-3-nitrophenyl)ethan-1-amine)

• Product Name: (1S)-1-(4-methyl-3-nitrophenyl)ethan-1-amine
• CAS No: 1241683-30-6
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 4690621
• PubChem ID: 29890523
• Update Time: 2023-11-24

(1S)-1-(4-methyl-3-nitrophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methyl-3-nitrophenyl)ethan-1-amine
• 1-(4-METHYL-3-NITROPHENYL)ETHANAMINE
• (1S)-1-(4-METHYL-3-NITROPHENYL)ETHYLAMINE
• (AlphaS)-alpha,4-dimethyl-3-nitro-benzenemethanamine
• (AlphaR)-alpha,4-dimethyl-3-nitro-benzenemethanamine
• (1S)-1-(4-methyl-3-nitrophenyl)ethan-1-amine

• Inchi： 1S/C9H12N2O2/c1-6-3-4-8(7(2)10)5-9(6)11(12)13/h3-5,7H,10H2,1-2H3
• InChI Key： USTZRTLGNJYTTJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C)C=CC(=C1)C(C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Topological Polar Surface Area: 71.8